Cas no 1219971-99-9 (3-{2-(Allyloxy)ethoxymethyl}pyrrolidinehydrochloride)

• Product Name: 3-{2-(Allyloxy)ethoxymethyl}pyrrolidinehydrochloride
• CAS No: 1219971-99-9
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 4687389
• Update Time: 2025-06-30

3-{2-(Allyloxy)ethoxymethyl}pyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[2-(Allyloxy)ethoxy]methyl}pyrrolidine hydrochloride
• 3-{[2-(Allyloxy)ethoxy]methyl}pyrrolidinehydrochloride
• 3-{[2-(prop-2-en-1-yloxy)ethoxy]methyl}pyrrolidine hydrochloride
• 3-{2-(Allyloxy)ethoxymethyl}pyrrolidinehydrochloride

• Inchi： 1S/C10H19NO2.ClH/c1-2-5-12-6-7-13-9-10-3-4-11-8-10;/h2,10-11H,1,3-9H2;1H
• InChI Key： RWFZZKXWCKDRLO-UHFFFAOYSA-N
• SMILES： Cl.O(CCOCC=C)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 139
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-{2-(Allyloxy)ethoxymethyl}pyrrolidinehydrochloride

3-{2-(Allyloxy)ethoxymethyl}pyrrolidine Hydrochloride: A Comprehensive Overview

The compound 3-{2-(Allyloxy)ethoxymethyl}pyrrolidine hydrochloride, identified by the CAS number 1219971-99-9, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse applications in drug design and material science. The structure of this compound is characterized by a pyrrolidine ring substituted with an ethoxymethyl group that contains an allyloxy moiety, making it a valuable substrate for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. For instance, researchers have employed alkoxyalkylation reactions to introduce the ethoxymethyl group onto the pyrrolidine ring, followed by hydrochloric acid treatment to form the hydrochloride salt. These methods not only enhance the purity of the compound but also facilitate its characterization using techniques such as NMR spectroscopy and mass spectrometry. The ability to synthesize this compound in high yields has significantly contributed to its growing popularity in both academic and industrial settings.

The physical and chemical properties of 3-{2-(Allyloxy)ethoxymethyl}pyrrolidine hydrochloride are critical for understanding its behavior in different environments. The compound exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its hydrochloride salt form ensures good solubility in aqueous solutions, making it suitable for applications in pharmaceutical formulations. Additionally, the presence of the allyloxy group introduces unique electronic properties, which can influence the compound's reactivity and stability under various conditions.

One of the most promising areas of research involving this compound is its application in drug design. Pyrrolidine derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that 3-{2-(Allyloxy)ethoxymethyl}pyrrolidine hydrochloride exhibits potent inhibitory activity against certain proteases, suggesting its potential as a lead compound for anti-inflammatory and antiviral therapies. Furthermore, its structural flexibility allows for easy modification, enabling researchers to explore a wide range of analogs with enhanced pharmacokinetic profiles.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. The allyloxy group within its structure contributes to its ability to participate in polymerization reactions, making it a candidate for the development of novel polymeric materials with tailored properties. Researchers have explored its use as a monomer in free radical polymerization processes, resulting in polymers with improved mechanical strength and thermal stability. These findings highlight the versatility of this compound across multiple disciplines.

The environmental impact of 3-{2-(Allyloxy)ethoxymethyl}pyrrolidine hydrochloride is another area of interest. As concerns about sustainability grow, there is a need to evaluate the eco-friendliness of chemical compounds used in various industries. Preliminary studies indicate that this compound degrades relatively quickly under aerobic conditions, reducing its potential long-term environmental impact. However, further research is required to fully understand its biodegradation pathways and ecological effects.

In conclusion, 3-{2-(Allyloxy)ethoxymethyl}pyrrolidine hydrochloride (CAS No. 1219971-99-9) is a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with advancements in synthetic methods and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to make substantial contributions to both scientific research and industrial innovation.